(2S,4R,5S)-5-(Hydroxymethyl)oxolane-2,4-diol

• IUPAC Name: (2S,4R,5S)-5-(hydroxymethyl)oxolane-2,4-diol
• InChI: InChI=1S/C5H10O4/c6-2-4-3(7)1-5(8)9-4/h3-8H,1-2H2/t3-,4+,5+/m1/s1
• InChI Key: PDWIQYODPROSQH-WISUUJSJSA-N
• Canonical SMILES: C1C(C(OC1O)CO)O
• Isomeric SMILES: C1[C@H]([C@@H](O[C@@H]1O)CO)O
• Molecular Formula: C5H10O4
• DSSTOX Substance ID: DTXSID701347412
• Molecular Weight: 134.13 g/mol
• Physical Description: Solid
• CAS RN: 113890-38-3, 533-67-5
• Melting Point: 91 °C

Description

(2S,4R,5S)-5-(Hydroxymethyl)oxolane-2,4-diol, also known as 5-HMOL, is an important organic compound that has a wide range of applications in organic synthesis, biochemistry, and medicine. It is a versatile compound that can be used to synthesize a variety of compounds and can be used in a variety of biochemical and physiological processes. 5-HMOL is a chiral compound, meaning it can exist in two different forms, (S)-5-HMOL and (R)-5-HMOL, with different effects in different biochemical and physiological processes.

Scientific Research Applications

Biomarker Identification in Sepsis Research

2-Deoxy-beta-L-erythro-pentofuranose-5-phosphate is one of the four differential metabolites found in sepsis patients compared to those with systemic inflammatory response syndrome (SIRS). . .

Stereoselective β-C- and β-S-Glycosylation

2-Deoxy-beta-L-erythro-pentofuranose is used in the preparation of β-C-2-Deoxyribofuranosides and β-S-2-deoxyribofuranosides. . .

Molecular Structure and NMR Spin-Spin Coupling Constants

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Thermochemical Data Analysis

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Q & A

Q1: What is the molecular formula and weight of 2'-Deoxy-D-ribose?

A1: The molecular formula of 2'-Deoxy-D-ribose is C5H10O4, and its molecular weight is 134.13 g/mol.

Q2: How does the structure of 2'-Deoxy-D-ribose differ from D-ribose?

A2: 2'-Deoxy-D-ribose lacks a hydroxyl group (-OH) at the 2' carbon of the ribose ring, distinguishing it from D-ribose. This structural difference significantly impacts its biological role in DNA structure and stability. [, , , , ]

Q3: What spectroscopic techniques have been used to characterize 2'-Deoxy-D-ribose?

A3: Researchers have employed various spectroscopic techniques to elucidate the structure and behavior of 2'-Deoxy-D-ribose. These include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹³C NMR relaxation and NOE studies have been crucial in understanding the conformational flexibility of the deoxyribose ring in solution. [, ] These studies showed that the C-2' carbon in 2'-Deoxy-D-ribose exhibits more rapid puckering motion compared to other carbons in the ring. This flexibility plays a role in the overall conformation and dynamics of DNA.
• Fourier-transform microwave spectroscopy: This technique has been instrumental in identifying and characterizing different pyranose forms of free 2-deoxy-D-ribose in the gas phase. []
• Infrared (IR) Spectroscopy: IR spectroscopy has been used to study 2-deoxy-D-ribose in inert matrices, providing insights into its conformational preferences and hydrogen-bonding interactions. []

Q4: What is the role of 2'-Deoxy-D-ribose in DNA?

A4: 2'-Deoxy-D-ribose forms the backbone of DNA strands, linking phosphate groups with nucleobases. The absence of the 2'-hydroxyl group contributes to DNA's greater stability compared to RNA, which utilizes D-ribose. [, , ]

Q5: How does 2'-Deoxy-D-ribose interact with thymidine phosphorylase (TP)?

A5: Thymidine Phosphorylase (TP) catalyzes the breakdown of thymidine into thymine and 2-Deoxy-D-ribose-1-phosphate. This enzymatic activity has been linked to angiogenesis and tumor progression. [, , ]

Q6: Can 2'-Deoxy-D-ribose be utilized as a sole carbon source by bacteria?

A6: While Escherichia coli K12 cannot utilize 2'-Deoxy-D-ribose as a sole carbon source, Salmonella enterica can. This difference arises from the presence of a specific operon, deoQKPX, in Salmonella enterica that encodes enzymes essential for 2'-Deoxy-D-ribose catabolism. []

Q7: What is the relationship between 2'-Deoxy-D-ribose and hypoxia-inducible factor-1α (HIF-1α)?

A7: 2'-Deoxy-D-ribose has been shown to inhibit the upregulation of HIF-1α induced by hypoxia. It achieves this by enhancing the interaction between HIF-1α and the von Hippel-Lindau (VHL) protein, leading to increased HIF-1α hydroxylation and subsequent degradation. []

Q8: Can 2'-Deoxy-D-ribose be used as a starting material for the synthesis of other compounds?

A8: Yes, 2'-Deoxy-D-ribose serves as a valuable chiral building block in organic synthesis. Researchers have utilized it to synthesize various compounds, including:

• Optically active trisubstituted α, β-Butenolide. []
• Novel pyrrolidine C-nucleosides. []
• 4′-thio-2′-deoxypyrimidine nucleosides. []
• Neuroprotective agents like (+)-Lycibarbarine A and (-)-Lycibarbarine B. []
• 4-hydroxybenzylideneacetone (4-HBA). []

Q9: What are the implications of 2'-Deoxy-D-ribose's interaction with metal ions?

A9: Studies have demonstrated that 2'-Deoxy-D-ribose and its phosphorylated forms can interact with metal ions like dimethyltin(IV). These interactions primarily involve the phosphate groups and the hydroxyl groups of the sugar moiety. [] Such interactions might have implications for the structural integrity of DNA and its susceptibility to metal-induced damage.